2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile

• IUPAC Name: 2-[2-(3,4-diethoxyphenyl)ethylamino]-4-(methoxymethyl)-6-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C21H27N3O3/c1-5-26-19-8-7-16(12-20(19)27-6-2)9-10-23-21-18(13-22)17(14-25-4)11-15(3)24-21/h7-8,11-12H,5-6,9-10,14H2,1-4H3,(H,23,24)
• InChI Key: PTTXUFAPNJOFAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCNC2=NC(=CC(=C2C#N)COC)C)OCC
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile, also known as DMEMN, is a novel compound that has gained significant attention in the field of medicinal chemistry. The compound has shown promising results in various scientific research applications, particularly in the treatment of cancer.

Mechanism of Action

The exact mechanism of action of 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile is not fully understood. However, it is believed that 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile inhibits the activity of protein kinase B (PKB/Akt), which is a key regulator of cell survival and proliferation. Inhibition of PKB/Akt leads to the activation of various apoptotic pathways, ultimately resulting in the death of cancer cells.
Biochemical and Physiological Effects:
2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile has been shown to have minimal toxicity towards normal cells, indicating its potential as a selective anticancer agent. In addition to its anticancer properties, 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile has also been shown to possess antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile is its selectivity towards cancer cells, which reduces the risk of toxicity towards normal cells. However, one of the limitations of 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile is its poor solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile. One potential direction is to investigate the efficacy of 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile in combination with other anticancer agents. Another direction is to explore the potential of 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile in the treatment of other diseases, such as Alzheimer's disease and diabetes. Furthermore, the development of more efficient synthesis methods and the optimization of 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile's pharmacokinetic properties are also areas of interest for future research.
Conclusion:
2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile is a promising compound that has shown potential in the treatment of cancer. Its selectivity towards cancer cells and minimal toxicity towards normal cells make it an attractive candidate for further research. The development of more efficient synthesis methods and the optimization of its pharmacokinetic properties will pave the way for the development of 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile as a potential anticancer agent.

Synthesis Methods

The synthesis of 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile involves the reaction of 2-chloro-4-methoxymethyl-6-methylnicotinonitrile with 3,4-diethoxyphenethylamine. The reaction is carried out in the presence of a base and an organic solvent. The resulting product is then purified using column chromatography. The yield of the synthesis method is reported to be around 70%.

Scientific Research Applications

2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile has been extensively studied for its potential anticancer properties. In vitro studies have shown that 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-4-(methoxymethyl)-6-methylnicotinonitrile has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells.